Cas no 1782675-88-0 (1-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 1782675-88-0
• MF: C₁₀H₁₀ClF₃O
• MW: 238.634012699127
• CID: 5603205
• PubChem ID: 84149795
• Update Time: 2025-10-28

1-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1782675-88-0
• 1-[2-chloro-5-(trifluoromethyl)phenyl]propan-2-ol
• EN300-1962097
• 1-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol

• Inchi： 1S/C10H10ClF3O/c1-6(15)4-7-5-8(10(12,13)14)2-3-9(7)11/h2-3,5-6,15H,4H2,1H3
• InChI Key： FDIDLMVQDABENM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC(C)O

Computed Properties

• Exact Mass: 238.0372271g/mol
• Monoisotopic Mass: 238.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)phenylpropan-2-ol

1-2-Chloro-5-(Trifluoromethyl)Phenylpropan-2-Ol: A Comprehensive Overview

1-2-Chloro-5-(Trifluoromethyl)Phenylpropan-2-Ol (CAS No. 1782675-88-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a chlorine atom, a trifluoromethyl group, and a phenolic hydroxyl group in a specific spatial arrangement. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 1-2-Chloro-5-(Trifluoromethyl)Phenylpropan-2-Ol in drug discovery, particularly in the development of novel antibiotics and antiviral agents. Researchers have found that the compound exhibits potent inhibitory effects against key enzymes involved in bacterial and viral replication. For instance, a 2023 study published in *Nature Communications* demonstrated that the compound can effectively inhibit the activity of RNA-dependent RNA polymerase, a critical enzyme for coronaviruses. This finding has sparked interest in exploring its potential as a lead compound for antiviral therapies.

In addition to its pharmacological applications, 1-2-Chloro-5-(Trifluoromethyl)Phenylpropan-2-Ol has also been investigated for its role in material science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation applications. A 2023 paper in *Chemical Reviews* highlighted the compound's potential in creating MOFs with enhanced stability under harsh conditions, such as high temperatures and pressures.

The synthesis of 1-2-Chloro-5-(Trifluoromethyl)Phenylpropan-2-Ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the chlorination of aromatic rings, the introduction of the trifluoromethyl group via electrophilic substitution, and the formation of the hydroxyl group through oxidation reactions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in the production of this compound. This has significantly reduced production costs and improved its scalability for industrial applications.

One of the most promising areas of research involving 1-2-Chloro-5-(Trifluoromethyl)Phenylpropan-2-Ol is its application in agrochemicals. The compound has shown remarkable activity as a fungicide, particularly against plant pathogens such as *Botrytis cinerea* and *Fusarium graminearum*. A 2023 study published in *Pest Management Science* reported that the compound exhibits superior efficacy compared to conventional fungicides, with minimal adverse effects on non-target organisms. This makes it an attractive candidate for sustainable agriculture practices.

Despite its numerous advantages, the use of 1-2-Chloro-5-(Trifluoromethyl)Phenylpropan-2-Ol is not without challenges. The compound's chemical stability under certain conditions requires careful handling during synthesis and application. Additionally, its environmental impact remains an area of active research. Studies are ongoing to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, 1-CAS No 1782675880 (commonly referred to as 1-chloro-N,N-dimethylbenzeneacetamide) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine, agriculture, and materials science. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in addressing global challenges such as antibiotic resistance, climate change, and sustainable resource management.